1-methyl-N-{[2-(2-methylphenoxy)pyridin-3-yl]methyl}-1H-pyrazole-4-carboxamide

• IUPAC Name: 1-methyl-N-[[2-(2-methylphenoxy)pyridin-3-yl]methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C18H18N4O2/c1-13-6-3-4-8-16(13)24-18-14(7-5-9-19-18)10-20-17(23)15-11-21-22(2)12-15/h3-9,11-12H,10H2,1-2H3,(H,20,23)
• InChI Key: MFOBQSJCBYPZOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC2=C(C=CC=N2)CNC(=O)C3=CN(N=C3)C
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

1-methyl-N-{[2-(2-methylphenoxy)pyridin-3-yl]methyl}-1H-pyrazole-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as JNJ-42041935 and is a selective antagonist of the orexin-1 receptor, which is involved in the regulation of sleep and wakefulness.

Mechanism of Action

JNJ-42041935 acts as a selective antagonist of the orexin-1 receptor, which is involved in the regulation of sleep and wakefulness. By blocking the activity of this receptor, JNJ-42041935 can promote sleep and reduce wakefulness.
Biochemical and Physiological Effects:
JNJ-42041935 has been shown to have several biochemical and physiological effects, including a decrease in wakefulness and an increase in sleep duration. The compound has also been found to reduce the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

One of the advantages of JNJ-42041935 is its selectivity for the orexin-1 receptor, which reduces the risk of off-target effects. However, the compound has limited solubility in water, which can make it difficult to administer in some experimental settings.

Future Directions

There are several potential future directions for research on JNJ-42041935, including:
1. Further preclinical studies to investigate the efficacy and safety of the compound in treating sleep disorders.
2. Clinical trials to evaluate the potential of JNJ-42041935 as a novel treatment for narcolepsy and other sleep disorders.
3. Studies to investigate the effects of JNJ-42041935 on other physiological and behavioral processes, such as stress and anxiety.
4. Development of new formulations or delivery methods to improve the solubility and bioavailability of JNJ-42041935.
5. Investigation of the potential of JNJ-42041935 as a tool for studying the orexin-1 receptor and its role in sleep regulation.
In conclusion, JNJ-42041935 is a promising compound with potential applications in various fields, particularly in the treatment of sleep disorders. Further research is needed to fully understand the compound's mechanism of action and potential benefits, as well as to develop new formulations and delivery methods to improve its efficacy and safety.

Synthesis Methods

The synthesis of JNJ-42041935 involves several steps, including the reaction of 2-(2-methylphenoxy)nicotinic acid with N-methyl-1H-pyrazole-4-carboxamidine in the presence of a coupling agent. The resulting intermediate is then treated with methyl iodide to obtain the final product.

Scientific Research Applications

JNJ-42041935 has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and psychiatry. The compound has shown promising results in preclinical studies as a potential treatment for sleep disorders, such as narcolepsy and insomnia.